5-Fluoro-N-(4-methoxy-2-methylphenyl)-6-methylpyrimidin-4-amine
Overview
Description
5-Fluoro-N-(4-methoxy-2-methylphenyl)-6-methylpyrimidin-4-amine is a chemical compound that belongs to the class of pyrimidine analogs. It has been extensively studied for its potential applications in scientific research.
Mechanism of Action
The mechanism of action of 5-Fluoro-N-(4-methoxy-2-methylphenyl)-6-methylpyrimidin-4-amine involves the inhibition of thymidylate synthase, an enzyme that is essential for DNA synthesis. This inhibition leads to the depletion of intracellular thymidine triphosphate, which ultimately results in the inhibition of DNA synthesis and cell growth.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 5-Fluoro-N-(4-methoxy-2-methylphenyl)-6-methylpyrimidin-4-amine include the inhibition of DNA synthesis and cell growth, as well as the induction of apoptosis (programmed cell death) in cancer cells. It has also been shown to have antiviral activity against the hepatitis B virus.
Advantages and Limitations for Lab Experiments
The advantages of using 5-Fluoro-N-(4-methoxy-2-methylphenyl)-6-methylpyrimidin-4-amine in lab experiments include its potent antitumor and antiviral activity, as well as its well-characterized mechanism of action. However, its limitations include its potential toxicity and the need for further studies to determine its efficacy in vivo.
Future Directions
Several future directions for the research on 5-Fluoro-N-(4-methoxy-2-methylphenyl)-6-methylpyrimidin-4-amine include the development of more potent analogs with improved pharmacokinetic properties, the investigation of its potential applications in combination therapy with other anticancer agents, and the evaluation of its efficacy in animal models of cancer and viral infections. Additionally, further studies are needed to determine its potential as a therapeutic agent for other diseases, such as autoimmune disorders and inflammatory conditions.
Synthesis Methods
The synthesis of 5-Fluoro-N-(4-methoxy-2-methylphenyl)-6-methylpyrimidin-4-amine involves several steps, including the reaction of 4-methoxy-2-methylbenzoic acid with thionyl chloride to form the corresponding acid chloride. This is followed by the reaction of the acid chloride with 5-fluoro-6-methylpyrimidin-4-amine in the presence of a base to obtain the final product.
Scientific Research Applications
5-Fluoro-N-(4-methoxy-2-methylphenyl)-6-methylpyrimidin-4-amine has been extensively studied for its potential applications in scientific research. It has been found to exhibit antitumor activity against several types of cancer cells, including breast cancer, lung cancer, and colon cancer. It has also been shown to have antiviral activity against the hepatitis B virus.
properties
IUPAC Name |
5-fluoro-N-(4-methoxy-2-methylphenyl)-6-methylpyrimidin-4-amine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H14FN3O/c1-8-6-10(18-3)4-5-11(8)17-13-12(14)9(2)15-7-16-13/h4-7H,1-3H3,(H,15,16,17) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PZQMUGZIRWLGBW-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)OC)NC2=NC=NC(=C2F)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H14FN3O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
247.27 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-Fluoro-N-(4-methoxy-2-methylphenyl)-6-methylpyrimidin-4-amine | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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